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Compound of Interest

Compound Name: SZV-558

Cat. No.: B13434005 Get Quote

For Immediate Reference: This document outlines the essential procedures for the safe and

compliant disposal of the research chemical SZV-558. Adherence to these guidelines is critical

for ensuring personnel safety and environmental protection.

This guide provides a comprehensive overview of the recommended disposal protocols for

SZV-558, a potent and selective monoamine oxidase B (MAO-B) inhibitor used in neuroscience

research. Given its biological activity, proper handling and disposal are paramount to prevent

unintended environmental release and ensure the safety of laboratory and support staff. This

document is intended for researchers, scientists, and drug development professionals familiar

with handling chemical reagents.

Chemical and Physical Properties of SZV-558
A clear understanding of the chemical and physical properties of SZV-558 is fundamental to its

safe handling and disposal. The following table summarizes key quantitative data for this

compound.
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Property Value

CAS Number 1648929-13-8

Molecular Formula C₁₃H₁₆ClN

Molecular Weight 221.73 g/mol

IUPAC Name
Methyl-(2-phenyl-allyl)-prop-2-ynyl-amine

hydrochloride

Appearance Solid powder[1]

Purity >98%

Shipping Classification
Non-hazardous chemical at ambient

temperature[1]

Step-by-Step Disposal Protocol for SZV-558
The following protocol provides a step-by-step guide for the proper disposal of SZV-558. This

procedure is based on general best practices for the disposal of non-hazardous, solid organic

chemical waste. Note: All laboratories must consult and adhere to their institution's specific

safety guidelines and local, state, and federal regulations, which may supersede the

recommendations provided here.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling SZV-558.

Conduct all transfers and weighing of the solid powder within a certified chemical fume hood

to prevent inhalation of fine particulates.

2. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for SZV-558 solid waste.

The label should include the chemical name ("SZV-558"), CAS number (1648929-13-8), and

the hazard class (e.g., "Non-hazardous solid chemical waste" or as determined by your

institution's EHS department).
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Do not mix SZV-558 waste with other chemical waste streams unless explicitly permitted by

your institution's hazardous waste management plan.

3. Decontamination of Labware:

Decontaminate all glassware and equipment that has come into contact with SZV-558.

Rinse contaminated items with a suitable solvent (e.g., ethanol or acetone) three times.

Collect the solvent rinsate in a separate, labeled hazardous waste container for liquid

organic waste.

4. Final Disposal:

Once the solid waste container is full, securely seal the lid.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office.

Do not dispose of solid SZV-558 or its solutions down the drain.

Visualizing the Disposal Workflow
To further clarify the procedural flow, the following diagram illustrates the decision-making and

action steps for the proper disposal of SZV-558.

Start: SZV-558 Waste Generated Don Appropriate PPE

Segregate Solid Waste into Labeled Container

Decontaminate Labware with Solvent

Securely Seal Waste Containers

Collect Solvent Rinsate in Liquid Waste Container

Contact EHS for Waste Pickup End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of SZV-558.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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